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Compound of Interest

Compound Name: GT-2016

Cat. No.: B15611745

Essential Safety and Handling Guide for GT-2016

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of GT-2016 (CAS No. 152241-24-2). The following procedural guidance is intended to
ensure a safe laboratory environment and proper management of this chemical agent.

Chemical and Physical Properties

GT-2016 is a potent and selective histamine H3 receptor antagonist.[1] As a biologically active
small molecule, it should be handled with care. The following table summarizes its key
gquantitative data.
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Property Value Source

5-Cyclohexyl-1-[4-(1H-
R&D Systems, Cayman

Chemical Name imidazol-5-yl)-1-piperidinyl]-1- )
Chemical
pentanone
R&D Systems, Cayman
CAS Number 152241-24-2 )
Chemical
R&D Systems, Cayman
Molecular Formula C19H31Ns0 ]
Chemical
Molecular Weight 317.47 g/mol R&D Systems
) R&D Systems, Cayman
Purity >98% ]
Chemical
Appearance Crystalline solid Cayman Chemical
R&D Systems, Cayman
Storage Store at -20°C )
Chemical
B Soluble to 100 mM in DMSO
Solubility R&D Systems
and ethanol
) ) o High affinity H3 receptor R&D Systems, Cayman
Biological Activity ) ) )
antagonist (Ki = 43.8 nM) Chemical

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for GT-2016 is not publicly available, the nature of
the compound (a potent, biologically active powder) necessitates stringent safety protocols.
The following PPE is mandatory when handling GT-2016.
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Equipment Specification Rationale

Prevents skin contact and

Gloves Nitrile, powder-free _
absorption.
) Safety glasses with side Protects eyes from splashes or
Eye Protection _ ) _
shields or goggles airborne particles.

Protects skin and personal

Lab Coat Standard, full-length ) o
clothing from contamination.
Avoids inhalation of the
) - ) powdered compound. If
, _ Use in a certified chemical o _
Respiratory Protection weighing outside a hood, an

fume hood )
N95-rated respirator may be

necessary.

Operational Plans: Handling and Experimental
Protocols

Handling:

o Always handle GT-2016 in a well-ventilated area, preferably within a certified chemical fume

hood, to minimize inhalation risk.
» Avoid direct contact with skin, eyes, and clothing.
e Prevent dust formation when handling the solid form.
» Wash hands thoroughly after handling.

o Cayman Chemical advises that the material should be considered hazardous until further
information becomes available. Do not ingest, inhale, get in eyes, on skin, or on clothing.

Experimental Protocol: Preparation of a Stock Solution

The following is a general protocol for preparing a stock solution of GT-2016.
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Acclimatization: Allow the vial of solid GT-2016 to warm to room temperature before opening
to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the crystalline
solid.

Solubilization: Add the appropriate volume of solvent (e.g., DMSO or ethanol) to the solid.
GT-2016 is soluble up to 100 mM in these solvents.

Mixing: Vortex or sonicate the solution as needed to ensure the compound is fully dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C.

Experimental Workflow: Stock Solution Preparation

Acclimate vial to room temperature

Weigh solid GT-2016 in fume hood

Add appropriate solvent (e.g., DMSO)

Vortex/sonicate to dissolve

Store stock solution at -20°C

Click to download full resolution via product page
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Caption: Workflow for preparing a stock solution of GT-2016.

Disposal Plan

All waste containing GT-2016, including empty vials, contaminated PPE, and solutions, must
be treated as hazardous chemical waste.

e Solid Waste: Collect in a designated, sealed container labeled "Hazardous Chemical Waste."

o Liquid Waste: Collect in a sealed, properly labeled waste container. Do not mix with
incompatible waste streams.

» Disposal: All waste must be disposed of through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations.

Signaling Pathway and Logical Relationships

GT-2016 is a selective antagonist of the histamine H3 receptor. This receptor is primarily found
in the central nervous system and acts as an autoreceptor on histaminergic neurons, inhibiting
the release of histamine. By blocking this receptor, GT-2016 increases the release of histamine
and other neurotransmitters, which is why it has been investigated for its stimulant and
nootropic effects.
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Logical Relationship of GT-2016 Action

antagonizes

Histamine H3 Receptor
(Autoreceptor)

nhibits

Histaminergic Neuror>

Histamine Release

Click to download full resolution via product page

Caption: GT-2016 antagonizes the H3 receptor, preventing self-inhibition of histamine release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling GT-2016].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15611745?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611745?utm_src=pdf-body
https://www.benchchem.com/product/b15611745?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2100006&productDescription=CYCLOHXYL+METHYL+KETONE+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15611745#personal-protective-equipment-for-handling-gt-2016
https://www.benchchem.com/product/b15611745#personal-protective-equipment-for-handling-gt-2016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b15611745#personal-protective-equipment-for-
handling-gt-2016]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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